Cas no 7241-89-6 (1H-pyrazole, nickel(2+) salt (6:1))

• Product Name: 1H-pyrazole, nickel(2+) salt (6:1)
• CAS No: 7241-89-6
• MF: C₁₈H₂₄N₁₂Ni
• MW: 467.15696144104
• CID: 1754938
• PubChem ID: 5259698
• Update Time: 2025-04-21

1H-pyrazole, nickel(2+) salt (6:1) Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazole, nickel(2+) salt (6:1)
• nickel(2+),1H-pyrazole
• 7241-89-6

• Inchi： 1S/6C3H4N2.Ni/c6*1-2-4-5-3-1;/h6*1-3H,(H,4,5);/q;;;;;;+2
• InChI Key： MSIRLYSXNNZUHF-UHFFFAOYSA-N
• SMILES： [Ni+2].N1=CC=CN1.N1=CC=CN1.N1=CC=CN1.N1=CC=CN1.N1=CC=CN1.N1=CC=CN1

Computed Properties

• Exact Mass: 466.16
• Monoisotopic Mass: 466.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172A^2

Experimental Properties

• Boiling Point: 187°C at 760 mmHg
• Flash Point: 87.5°C